Cas no 108961-55-3 (2,4-Bis(propan-2-yl)benzoic Acid)

2,4-Bis(propan-2-yl)benzoic Acid structure

108961-55-3 structure

Product Name:2,4-Bis(propan-2-yl)benzoic Acid

CAS No:108961-55-3

Molecular Formula:C₁₃H₁₈O₂

Molecular Weight:206.28082

CID:208528

2,4-Bis(propan-2-yl)benzoic Acid Properties

Names and Identifiers

- Benzoic acid,2,4-bis(1-methylethyl)-
- 2,4-di(propan-2-yl)benzoic acid
- 2,4-diisopropylbenzoic acid
- 2,4,6-TRIS[BIS(METHOXYMETHYL)AMINO]- 1,3,5-TRIAZINE (EP)
- 2,4-bis(methylethyl)benzoic acid
- 2,4-Diisopropyl-benzoesaeure
- 2,4-diisopropyl-benzoic acid
- 2,6-Diisopropyl-benzoesaeure
- AC1NLPWX
- AC1Q1OH5
- ACMC-1BOKE
- AE-562
- CTK4A6257
- SureCN3307626
- +Expand
- InChIKey： JMDVEMBKUWIWHK-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H18O2/c1-8(2)10-5-6-11(13(14)15)12(7-10)9(3)4/h5-9H,1-4H3,(H,14,15)
- SMILES： CC(C1C=C(C(C)C)C=CC=1C(O)=O)C

Computed Properties

Exact Mass: 205.12291

Experimental Properties

PSA: 40.13

2,4-Bis(propan-2-yl)benzoic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0083ED-50mg	Benzoic acid,2,4-bis(1-methylethyl)-	108961-55-3	95%	50mg	$106.00
A2B Chem LLC	AD76853-50mg	Benzoic acid,2,4-bis(1-methylethyl)-	108961-55-3	95%	50mg	$75.00	2024-04-20
Aaron	AR0083MP-50mg	Benzoic acid,2,4-bis(1-methylethyl)-	108961-55-3	95%	50mg	$78.00
Enamine	EN300-12565-0.05g	2,4-bis(propan-2-yl)benzoic acid	108961-55-3	95%	0.05g	$38.0
TRC	B523198-50mg	2,4-Bis(propan-2-yl)benzoic Acid	108961-55-3		50mg	$ 50.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1302526-50mg	2,4-Bis(propan-2-yl)benzoic acid	108961-55-3	97%	50mg	￥1026.00

2,4-Bis(propan-2-yl)benzoic Acid Related Literature

1. Interpretation of the kinetics of acid-catalyzed reactions in water–glycerol mixtures

Chem. Commun. (London), 1966, 381-382
2. Determination of lead in soil by graphite furnace atomic-absorption spectrometry with the direct introduction of slurries

Analyst, 1983,108, 261-264
3. Calcium phosphate-based materials of natural origin showing photocatalytic activity†

Clara Piccirillo,Charles W. Dunnill,Robert C. Pullar,David M. Tobaldi,João A. Labrincha,Ivan P. Parkin,Manuela M. Pintado,Paula M. L. Castro J. Mater. Chem. A, 2013,1, 6452-6461
4. Front cover

Chem. Soc. Rev., 2014,43, 3207-3207
5. A simple self-assembly route to single crystalline SnO2 nanorod growth by oriented attachment for dye sensitized solar cells

Hui Song,Kwang-Ho Lee,Huisu Jeong,Soong Ho Um,Gil-Sang Han,Hyun Suk Jung Nanoscale, 2013,5, 1188-1194
6. A mixed-function-grafted magnetic mesoporous hollow silica microsphere immobilized lipase strategy for ultrafast transesterification in a solvent-free system†

Mingming Zheng,Lijing Mao,Fenghong Huang,Xia Xiang,Qianchun Deng,Yuqi Feng RSC Adv., 2015,5, 43074-43080
7. Oxidation reactions of a versatile, two-coordinate, acyclic iminosiloxysilylene†

Dominik Reiter,Philipp Frisch,Daniel Wendel,Fabian M. Hörmann,Shigeyoshi Inoue Dalton Trans., 2020,49, 7060-7068
8. Inside front cover

New J. Chem., 2014,38, 862-862
9. Vanadium oxide compounds with quantum Monte Carlo

Annika Bande,Arne Lüchow Phys. Chem. Chem. Phys., 2008,10, 3371-3376
10. Ladder-type poly(benzopentalene) derivatives with tunable energy levels by “click” reaction

Dong Wang,Yuzhen Zhao,Hong Gao,Yan Xing,Huai Yang Polym. Chem., 2012,3, 914-919

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